Cas no 2228123-25-7 (2-amino-3-(3,4-dihydroxy-5-methoxyphenyl)-3-hydroxypropanoic acid)

• Product Name: 2-amino-3-(3,4-dihydroxy-5-methoxyphenyl)-3-hydroxypropanoic acid
• CAS No: 2228123-25-7
• MF: C₁₀H₁₃NO₆
• MW: 243.213323354721
• CID: 6141614
• PubChem ID: 165760536
• Update Time: 2025-07-20

2-amino-3-(3,4-dihydroxy-5-methoxyphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3,4-dihydroxy-5-methoxyphenyl)-3-hydroxypropanoic acid
• 2228123-25-7
• EN300-1799180

• Inchi： 1S/C10H13NO6/c1-17-6-3-4(2-5(12)9(6)14)8(13)7(11)10(15)16/h2-3,7-8,12-14H,11H2,1H3,(H,15,16)
• InChI Key： LNYLWRUFQXKUEP-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=C(C=1)OC)O)O)C(C(=O)O)N

Computed Properties

• Exact Mass: 243.07428713g/mol
• Monoisotopic Mass: 243.07428713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 133Ų

Additional information on 2-amino-3-(3,4-dihydroxy-5-methoxyphenyl)-3-hydroxypropanoic acid

Comprehensive Overview of 2-amino-3-(3,4-dihydroxy-5-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2228123-25-7)

2-amino-3-(3,4-dihydroxy-5-methoxyphenyl)-3-hydroxypropanoic acid (CAS No. 2228123-25-7) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acid derivatives, featuring a phenylpropanoic acid backbone with multiple hydroxyl and methoxy functional groups. Its molecular formula and intricate structure make it a subject of interest for researchers exploring neuroprotective agents, antioxidants, and natural product synthesis.

The compound's 3,4-dihydroxy-5-methoxyphenyl moiety is particularly noteworthy, as it resembles motifs found in polyphenols like catechins and flavonoids, which are widely studied for their health benefits. Recent trends in nutraceutical development and functional food additives have spurred interest in such derivatives, with users frequently searching for terms like "natural bioactive compounds" or "plant-derived therapeutics." The presence of both amino and hydroxy groups in its structure suggests potential as a chelating agent or enzyme modulator, aligning with current research on metal-ion homeostasis and metabolic pathway regulation.

From a synthetic chemistry perspective, CAS No. 2228123-25-7 poses intriguing challenges due to its stereocenter at the 3-hydroxypropanoic acid segment. Researchers investigating asymmetric synthesis or chiral resolution techniques often explore such compounds, as evidenced by rising search queries for "stereoselective amino acid preparation." The compound's ortho-dihydroxybenzene (catechol) unit also makes it relevant to studies on adhesive biomaterials, drawing parallels to mussel-inspired chemistry—a hot topic in biomimetic material science.

In pharmacological contexts, the structural similarity of 2-amino-3-(3,4-dihydroxy-5-methoxyphenyl)-3-hydroxypropanoic acid to L-DOPA metabolites has prompted investigations into its possible neurotransmitter interactions. With growing public interest in cognitive health supplements and Parkinson's disease research, this compound's blood-brain barrier permeability characteristics are being evaluated through computational models—a methodology frequently searched as "in silico ADME prediction." Its antioxidant capacity, measured via ORAC assays or DPPH radical scavenging tests, is another active research area given the consumer demand for oxidative stress inhibitors.

The analytical characterization of this compound typically involves advanced techniques like HPLC-MS/MS and 2D-NMR spectroscopy, reflecting laboratory professionals' search patterns for "polar compound analysis methods." Stability studies under various pH conditions—particularly relevant to formulation scientists—are ongoing, with degradation pathways being mapped using LC-UV purity assays. These aspects connect to broader industry concerns about compound shelf-life optimization and excipient compatibility.

Emerging applications in cosmeceuticals have also been explored, as the dihydroxyphenyl structure may confer tyrosinase inhibitory effects relevant to skin brightening formulations. This aligns with trending searches for "natural alternatives to hydroquinone" in dermatological research. Additionally, the compound's potential role in glycation inhibition—a process linked to aging—makes it interesting for anti-glycation agent development, a niche but growing field in preventive health science.

From an ecological standpoint, the biodegradability profile of 2-amino-3-(3,4-dihydroxy-5-methoxyphenyl)-3-hydroxypropanoic acid is under evaluation, responding to increased regulatory focus on green chemistry principles. Computational toxicity prediction models (often searched as "QSAR analysis") suggest favorable environmental safety parameters, though experimental validation is ongoing. This aspect resonates with industrial priorities for sustainable chemical production and eco-friendly intermediates.

The commercial availability of CAS No. 2228123-25-7 remains limited to specialized suppliers, reflecting its status as a research-grade chemical. Procurement inquiries often include search terms like "high-purity amino acid derivatives" or "custom synthetic standards," indicating demand from quality control laboratories and reference material providers. Proper storage recommendations typically suggest argon-protected vials at -20°C to prevent phenolic oxidation, a detail crucial for experimental reproducibility.

Future research directions may explore the compound's structure-activity relationships through systematic molecular docking studies, particularly targeting enzymes like COMT (catechol-O-methyltransferase)—a connection that appears in searches for "neuroenzyme inhibitors." The development of radiolabeled versions for tracer studies could further expand its utility in molecular imaging applications. As interest grows in multi-target drug design, this compound's polypharmacological potential warrants deeper investigation across systems biology platforms.